N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide

• IUPAC Name: N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H23N3O2S/c1-15(2)26-19-5-3-16(4-6-19)11-20(24)21-8-9-23-13-18(12-22-23)17-7-10-25-14-17/h3-7,10,12-15H,8-9,11H2,1-2H3,(H,21,24)
• InChI Key: YCBIFSKFEVLVLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCCN2C=C(C=N2)C3=COC=C3
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(4-(isopropylthio)phenyl)acetamide, commonly known as FPA-124, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPA-124 is a small molecule inhibitor of STAT3, a transcription factor that plays a critical role in cancer development and progression.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives have been synthesized and characterized, leading to the creation of novel Co(II) and Cu(II) coordination complexes. These complexes have been analyzed for their structural properties and evaluated for their antioxidant activity. The study demonstrates the influence of hydrogen bonding on the self-assembly process of these complexes and highlights their significant antioxidant capabilities, presenting a promising avenue for the development of new antioxidant agents (Chkirate et al., 2019).

Biological Activity of Pyrazole Derivatives

The synthesis and characterization of pyrazole-acetamide compounds have also been explored for their potential biological activities. These activities include antimicrobial effects, suggesting that such compounds could serve as the basis for developing new antimicrobial agents. The studies encompass the structural analysis of these compounds and their bioassay results, indicating moderate herbicidal and fungicidal activities, which could have implications in agricultural sciences and pharmacology (Hu Jingqian et al., 2016).

Anticancer Drug Development

In another application, pyrazole-acetamide derivatives have been investigated for their anticancer properties. The synthesis, structure, and molecular docking analyses of these compounds target specific receptors, indicating their potential as anticancer drugs. This research outlines the process of creating these compounds and assessing their effectiveness against cancer cells, providing a foundation for future anticancer therapies (Sharma et al., 2018).

Antimicrobial and Antifungal Applications

Further studies on pyrazole-acetamide derivatives have revealed their antimicrobial and antifungal applications. Synthesis and characterization efforts have led to the development of compounds with targeted biological activities against specific microbial strains. These findings are crucial for the discovery of new antimicrobial and antifungal agents, which are increasingly important in the face of rising antibiotic resistance (Hamed et al., 2020).